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Compound of Interest

Compound Name: (R)-ONO-2952

Cat. No.: B10829530 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS.

This document provides crucial safety protocols and logistical plans for the handling and

disposal of (R)-ONO-2952, a potent, selective, and orally active TSPO antagonist.[1]

Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Hazard Identification and Risk Assessment
(R)-ONO-2952 is a potent compound, necessitating a thorough risk assessment before any

handling activities. The primary risks associated with powdered potent compounds are

inhalation of airborne particles and dermal exposure. A risk-based approach to selecting

controls and Personal Protective Equipment (PPE) is critical to minimize exposure.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the cornerstone of safe handling. The following table

summarizes the recommended PPE for various laboratory activities involving (R)-ONO-2952.
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Activity Recommended PPE Rationale

Receiving and Unpacking

- Nitrile Gloves- Lab Coat-

Safety Glasses with Side

Shields

To protect against potential

external contamination of the

shipping container.

Weighing and Aliquoting

(Powder)

- Primary Engineering Control:

Chemical Fume Hood or Glove

Box- Respiratory Protection:

N95 or higher rated respirator

(PAPR recommended for

larger quantities)[2]- Hand

Protection: Double-gloving with

nitrile gloves[3]- Body

Protection: Disposable lab coat

or gown with knit cuffs[2]- Eye

Protection: Chemical splash

goggles or a full-face shield[2]

High risk of aerosolization of

fine powder. Engineering

controls are the first line of

defense. Full PPE is

mandatory to prevent

inhalation and skin contact.

Solubilization and Dilution

- Primary Engineering Control:

Chemical Fume Hood- Hand

Protection: Nitrile gloves- Body

Protection: Lab coat- Eye

Protection: Safety glasses with

side shields

The risk of aerosolization is

lower once the compound is in

solution, but splash hazards

remain.

In-vitro / In-vivo Dosing

- Hand Protection: Appropriate

chemical-resistant gloves-

Body Protection: Lab coat- Eye

Protection: Safety glasses

Focus on preventing

accidental skin and eye

contact during experimental

procedures.

Waste Disposal
- Nitrile Gloves- Lab Coat-

Safety Glasses

To protect against residual

contamination on waste

materials.

Engineering Controls
Whenever possible, engineering controls should be the primary method of exposure reduction.
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Control Measure Application

Chemical Fume Hood

Essential for all operations involving the

handling of powdered (R)-ONO-2952 and for

preparing solutions.

Glove Box / Containment Isolator

Recommended for frequent handling of larger

quantities of the powdered compound to provide

a higher level of containment.

Vented Balance Enclosure

A specialized fume hood for weighing potent

powders to minimize air turbulence and ensure

accurate measurements while maintaining

containment.

Handling Procedures and Operational Plan
A systematic workflow is critical to ensure safety at every stage of handling (R)-ONO-2952.
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Workflow for Safe Handling of (R)-ONO-2952

Preparation

Compound Handling

Post-Handling

Conduct Risk Assessment

Assemble Required PPE

Prepare Work Area (Fume Hood/Glove Box)

Retrieve Compound from Storage

Weigh and Aliquot (in containment)

Prepare Stock Solution

Perform Experiment

Decontaminate Work Surfaces

Dispose of Contaminated Waste

Doff PPE Correctly

Return Compound to Secure Storage

Click to download full resolution via product page
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Disposal Plan
All materials that come into contact with (R)-ONO-2952 must be treated as hazardous waste.

Waste Type Disposal Procedure

Contaminated Solid Waste(e.g., pipette tips,

tubes, gloves, bench paper)

- Collect in a dedicated, clearly labeled, sealed

hazardous waste container.- Do not mix with

non-hazardous waste.

Contaminated Liquid Waste(e.g., unused

solutions, rinsing solvents)

- Collect in a sealed, labeled, and appropriate

solvent-resistant waste container.- Follow

institutional guidelines for chemical waste

disposal.

Contaminated Sharps(e.g., needles, syringes)
- Dispose of immediately in a designated sharps

container for hazardous chemical waste.

Follow all local and institutional regulations for the disposal of hazardous chemical waste.

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10829530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Immediate Action

Skin Contact

- Immediately flush the affected area with

copious amounts of water for at least 15

minutes.- Remove contaminated clothing.- Seek

medical attention.

Eye Contact

- Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.- Seek immediate medical attention.

Inhalation

- Move the individual to fresh air.- If breathing is

difficult, provide respiratory support.- Seek

immediate medical attention.

Spill

- Evacuate the immediate area.- Alert others

and the laboratory safety officer.- For a small

spill of powder, gently cover with a damp paper

towel to avoid raising dust. For a liquid spill,

absorb with an inert material.- Decontaminate

the area using an appropriate cleaning agent.-

All spill cleanup materials must be disposed of

as hazardous waste.

This guide is intended to supplement, not replace, comprehensive laboratory safety training

and institutional protocols. Always consult the specific Safety Data Sheet (SDS) for (R)-ONO-
2952 and your institution's safety guidelines before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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